Cas no 129042-93-9 (Methyl 3-amino-4-phenylbutanoate)

• Product Name: Methyl 3-amino-4-phenylbutanoate
• CAS No: 129042-93-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD11616069
• CID: 1028121
• PubChem ID: 14154999
• Update Time: 2025-06-08

Methyl 3-amino-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-phenylbutanoate
• TMBA027
• methyl 3-amino-4-phenylbutanoate HCl
• Benzenebutanoic acid, β-amino-, methyl ester
• Benzenebutanoic acid, b-aMino-, Methyl ester
• methyl3-amino-4-phenylbutanoate
• EN300-97361
• DB-351938
• 129042-93-9
• 68978-89-2
• (S)-Methyl 3-amino-4-phenylbutanoate
• SCHEMBL2632623
• CS-0302069
• AKOS006319162
• AC-33634
• MFCD11616069
• DTXSID80556737
• SB47648
• 3-Amino-4-phenyl-butyric acid methyl ester
• SY031217

• MDL： MFCD11616069
• Inchi： 1S/C11H15NO2/c1-14-11(13)8-10(12)7-9-5-3-2-4-6-9/h2-6,10H,7-8,12H2,1H3
• InChI Key： JFNXWNUTVYGPMF-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.077
• Boiling Point: 305°C at 760 mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.525
• PSA: 52.32000
• LogP: 1.81980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-4-phenylbutanoate

Methyl 3-amino-4-phenylbutanoate (CAS No. 129042-93-9): A Comprehensive Overview

Methyl 3-amino-4-phenylbutanoate, identified by the chemical compound code CAS No. 129042-93-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement of amino and phenyl groups, has garnered attention for its potential applications in various scientific domains.

The structural formula of Methyl 3-amino-4-phenylbutanoate consists of a butanoate backbone with an amino group at the third carbon and a phenyl ring attached to the fourth carbon. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry.

In recent years, the compound has been studied for its pharmacological properties. Researchers have been particularly interested in its potential as a precursor in the synthesis of bioactive molecules. The presence of both amino and phenyl functional groups allows for diverse chemical modifications, making it a versatile building block for drug discovery.

One of the most intriguing aspects of Methyl 3-amino-4-phenylbutanoate is its role in the development of novel therapeutic agents. Studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating various diseases. For instance, modifications to the phenyl ring have shown promise in reducing inflammation and pain, making it a candidate for anti-inflammatory drug development.

The compound's potential also extends to its application in material science. Its unique structure allows for the creation of polymers with specific properties, such as enhanced stability or biodegradability. These characteristics are particularly valuable in developing sustainable materials for medical implants and biodegradable packaging.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing Methyl 3-amino-4-phenylbutanoate. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. Such improvements are crucial for scaling up production while adhering to green chemistry principles.

The pharmaceutical industry has taken note of these developments, with several companies investing in research to explore new applications of Methyl 3-amino-4-phenylbutanoate. Clinical trials are underway to evaluate its efficacy in treating neurological disorders, where its ability to cross the blood-brain barrier may offer therapeutic benefits.

In addition to its medicinal applications, Methyl 3-amino-4-phenylbutanoate has been investigated for its role in agricultural science. Researchers are exploring its potential as a growth regulator for plants, where it may enhance crop yield and resistance to pests. This dual application highlights the compound's versatility across multiple scientific disciplines.

The future of Methyl 3-amino-4-phenylbutanoate looks promising, with ongoing research uncovering new possibilities for its use. As synthetic methods continue to evolve, so too will the ways in which this compound can be utilized. Its unique properties make it a cornerstone in both academic research and industrial applications, driving innovation across various sectors.